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Compound of Interest

Compound Name: 4,6-Dimethylnicotinic acid

Cat. No.: B189552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety and toxicological data for 4,6-Dimethylnicotinic acid (CAS No.

22047-86-5) is not readily available in the public domain. The information presented in this

guide is extrapolated from data on structurally similar compounds, such as nicotinic acid and its

various methylated and halogenated derivatives. This document should be used for preliminary

guidance only, and a comprehensive risk assessment should be conducted prior to handling or

use.

Chemical and Physical Properties
Quantitative data for 4,6-Dimethylnicotinic acid is limited. The following table summarizes the

properties of related nicotinic acid derivatives to provide an estimation of its characteristics.
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Property
6-
Methylnicotini
c acid

4-
Methylnicotini
c acid

Nicotinic acid
4,6-
Dichloronicoti
nic acid

CAS Number 3222-47-7 3222-50-2 59-67-6 73027-79-9

Molecular

Formula
C₇H₇NO₂ C₇H₇NO₂ C₆H₅NO₂ C₆H₃Cl₂NO₂

Molecular Weight 137.14 g/mol 137.14 g/mol [1] 123.11 g/mol 192.00 g/mol

Melting Point 208-211 °C 215-218 °C 236.6 °C Not Available

Boiling Point Not Available Not Available Decomposes Not Available

Solubility Soluble in water Soluble in water
Soluble in water

and ethanol
Not Available

Hazard Identification and Classification
Based on the hazard classifications of analogous compounds, 4,6-Dimethylnicotinic acid
should be handled as a substance with the following potential hazards:

Hazard Class
GHS Classification
(Inferred)

Hazard Statements
(Inferred)

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[2][3]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

irritation)

H335: May cause respiratory

irritation[2][3]

Signal Word: Warning

Hazard Pictograms (Inferred):
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Handling and Storage
3.1. Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Wash hands thoroughly after handling.[2]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[2]

Keep away from heat, sparks, and open flames.[4]

3.2. Storage:

Store in a tightly closed container in a dry and well-ventilated place.[5]

Keep in a cool place.

Incompatible materials: Strong oxidizing agents, strong bases.[5]

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[3]

Skin Contact

Immediately wash the skin with plenty of soap

and water. Remove contaminated clothing. Seek

medical attention if irritation develops.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[2]

Experimental Protocols
While a specific, validated protocol for the synthesis of 4,6-Dimethylnicotinic acid is not

available in the reviewed literature, a general synthetic approach can be inferred from the

preparation of similar nicotinic acid derivatives.

General Synthesis of Methylated Nicotinic Acids (Illustrative)

This protocol is a generalized representation and would require optimization for the synthesis

of 4,6-Dimethylnicotinic acid.

Oxidation of a Lutidine Precursor:

A suitable lutidine (dimethylpyridine) precursor, such as 2,4-lutidine, is oxidized.

Common oxidizing agents include potassium permanganate or nitric acid.

Example Reaction: 2,4-Lutidine is refluxed with an aqueous solution of potassium

permanganate. The reaction mixture is monitored by thin-layer chromatography (TLC) for
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the disappearance of the starting material.

Work-up and Isolation:

After the reaction is complete, the mixture is cooled, and the manganese dioxide

byproduct is removed by filtration.

The filtrate is acidified with a mineral acid (e.g., HCl) to precipitate the crude nicotinic acid

derivative.

Purification:

The crude product is collected by filtration and can be purified by recrystallization from a

suitable solvent, such as water or ethanol.
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Start: 2,4-Lutidine Oxidation
(e.g., KMnO4, reflux)

Oxidizing Agent Work-up
(Filtration, Acidification)

Purification
(Recrystallization) End: 4,6-Dimethylnicotinic Acid
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling, and Hazards]. BenchChem, [2026]. [Online PDF]. Available at:
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dimethylnicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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